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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Chrysophenine (C.I.
Direct Yellow 12) in textile dyeing research. This document includes detailed experimental
protocols, quantitative data on dyeing performance, and visualizations to illustrate key
processes and interactions. Chrysophenine is a direct dye widely used for cellulosic fibers due
to its ease of application and bright, yellow hue.[1]

Overview of Chrysophenine

Chrysophenine is a synthetic anionic dyestuff belonging to the stilbene class of direct dyes.[2]
It is primarily used for dyeing cotton, viscose, silk, and paper.[1][3][4][5] Its molecular structure
allows for direct affinity to cellulose fibers through non-covalent interactions, eliminating the
need for a mordant.[1]

Key Properties:

o Appearance: Yellow to orange powder.[1][2]
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Solubility: Soluble in water, forming a yellow to golden-yellow solution.[1][2][3] It is slightly
soluble in ethanol.[2]

Chemical Name: Disodium 4,4'-bis[(4-anilino-6-ethoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2'-
disulphonate

C.l. Name: Direct Yellow 12[5]

CAS Number: 2870-32-8[4][5]

Quantitative Data Presentation

The following tables summarize the key performance indicators of Chrysophenine G on cotton
fabric. The data is compiled from various sources and represents typical performance under
standard dyeing conditions.

Table 1: Colorfastness Properties of Chrysophenine G on Cotton

Fastness Property Rating (ISO Standards)
Light Fastness 2

Washing Fastness (Color Change) 2-3

Rubbing Fastness (Dry) 4

Rubbing Fastness (Wet) 3

Note: Fastness is rated on a scale of 1 to 5 for washing and rubbing (5 being the best) and 1 to
8 for light fastness (8 being the best).[6][7]

Table 2: Typical Dyeing Parameters for Chrysophenine G on Cotton
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Parameter Recommended Value/Range

Dye Concentration (% owf*) 1-5%

Salt Concentration (g/L) 10-20 g/L (Sodium Chloride or Sodium Sulfate)
pH 6-8[1][3]

Temperature 90-95°CJ[8]

Liquor Ratio 1:20 - 1:30

Dyeing Time 45-60 minutes at dyeing temperature

*% owf: on the weight of the fabric

Experimental Protocols

This section provides detailed protocols for the dyeing of cotton fabric with Chrysophenine G
using a laboratory-scale exhaust dyeing method.

Materials and Equipment

» Scoured and bleached 100% cotton fabric

e Chrysophenine G (C.I. Direct Yellow 12)

e Sodium chloride (NaCl) or Sodium sulfate (Naz2S0a4)
e Soda ash (Naz2CO:s) (for pH adjustment if necessary)
o Wetting agent

o Laboratory dyeing machine (e.g., beaker dyer)

o Beakers, graduated cylinders, and pipettes

e Stirring rods

e pH meter
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e Spectrophotometer for color measurement (optional)

e Grey scales for assessing color change and staining

Stock Solution Preparation

e Accurately weigh 1.0 g of Chrysophenine G powder.
o Make a smooth paste with a small amount of cold water.

o Add approximately 50 mL of boiling water to the paste while stirring continuously to dissolve
the dye completely.

o Transfer the solution to a 100 mL volumetric flask and make up to the mark with distilled
water. This creates a 1% (w/v) stock solution.

Dyeing Procedure

» Fabric Preparation: Weigh the dry, scoured, and bleached cotton fabric sample. For this
protocol, we will assume a 5 g sample.

e Dye Bath Preparation:

o Calculate the required volume of water for a 1:20 liquor ratio (5 g fabric x 20 = 100 mL
total volume).

o In a beaker, add the required amount of water.
o Add a wetting agent (e.g., 1 g/L).

o Add the calculated amount of Chrysophenine G stock solution to achieve the desired
shade percentage (e.g., for a 2% shade on a 5 g fabric, you would need 0.1 g of dye,
which is 10 mL of the 1% stock solution).

o Add sodium chloride or sodium sulfate (e.g., 20 g/L, which would be 2 g for a 100 mL dye
bath).

o Stir the dye bath until all components are fully dissolved.
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o Check and adjust the pH to the desired range (6-8) using a dilute solution of soda ash or a
suitable acid if necessary.

e Dyeing Process:

[¢]

Immerse the cotton fabric sample in the dye bath at room temperature.

[e]

Place the beaker in the laboratory dyeing machine.

o

Raise the temperature of the dye bath to 90-95°C over 20-30 minutes.

[¢]

Maintain the temperature at 90-95°C for 45-60 minutes, ensuring continuous agitation of
the fabric.[8]

o After-treatment:
o After the dyeing time is complete, cool the dye bath to 60-70°C.[8]

o Remove the fabric from the dye bath and rinse it thoroughly with cold water until the water
runs clear.

o Perform a soaping treatment to remove any unfixed dye from the fabric surface. This can
be done by washing the fabric in a 2 g/L soap solution at 60°C for 15 minutes.

o Rinse the fabric again with hot and then cold water.

o Squeeze the excess water from the fabric and air-dry it.

Evaluation of Dyeing Performance

o Colorfastness to Washing: Follow ISO 105-C06 standard test method.
o Colorfastness to Light: Follow ISO 105-B02 standard test method.
o Colorfastness to Rubbing (Crocking): Follow ISO 105-X12 standard test method.

» Dye Uptake (%): The percentage of dye uptake can be determined by measuring the
absorbance of the dye bath solution before and after dyeing using a spectrophotometer at
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the wavelength of maximum absorbance for Chrysophenine G. The following formula can
be used:

o % Dye Uptake = [(Absorbance_initial - Absorbance_final) / Absorbance_initial] x 100

Visualizations
Chemical Interaction

The affinity of Chrysophenine G for cellulose fibers is primarily due to a combination of
hydrogen bonding and van der Waals forces between the dye molecule and the cellulose
polymer. The linear and planar structure of the Chrysophenine molecule facilitates its
alignment with the cellulose chains.

Cellulose Fiber

Chrysophenine G Molecule -
ysop Hydrogen Bonding__ Cellulose Chain 1
Linear & Planar Structure
——_|__van der Waals Forces

Cellulose Chain 2

Click to download full resolution via product page

Caption: Interaction of Chrysophenine G with cellulose fibers.

Experimental Workflow

The following diagram illustrates the key steps in the exhaust dyeing of cotton with
Chrysophenine G.
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Caption: Experimental workflow for Chrysophenine G dyeing.

Concluding Remarks

Chrysophenine remains a significant dye in textile research and industry for cellulosic fibers
due to its straightforward application process. The provided protocols and data serve as a
foundational guide for researchers. It is important to note that variations in fabric type, water
quality, and auxiliary chemicals can influence the final dyeing results. Therefore, preliminary
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trials are always recommended to optimize the process for specific applications. Further
research could focus on improving the colorfastness properties of Chrysophenine through the
use of fixing agents or by modifying the dyeing process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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